Cas no 1882272-37-8 (3-(Aminomethyl)-2,2-dimethyloxolan-3-ol)

• Product Name: 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol
• CAS No: 1882272-37-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD34600747
• CID: 5616697
• PubChem ID: 130689006
• Update Time: 2025-06-07

3-(Aminomethyl)-2,2-dimethyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1882272-37-8
• 3-(aminomethyl)-2,2-dimethyloxolan-3-ol
• EN300-3133434
• 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol

• MDL： MFCD34600747
• Inchi： 1S/C7H15NO2/c1-6(2)7(9,5-8)3-4-10-6/h9H,3-5,8H2,1-2H3
• InChI Key： QDJGVCWIFQNPJA-UHFFFAOYSA-N
• SMILES： O1CCC(CN)(C1(C)C)O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol

Introduction to 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol (CAS No. 1882272-37-8) and Its Emerging Applications in Chemical Biology

3-(Aminomethyl)-2,2-dimethyloxolan-3-ol, identified by the chemical compound identifier CAS No. 1882272-37-8, is a versatile organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural framework with an oxolane ring substituted with an aminomethyl group and two methyl groups, exhibits promising properties that make it a valuable candidate for various biochemical applications. The oxolane ring, a five-membered heterocyclic structure containing one oxygen atom, contributes to the molecule's stability and reactivity, while the aminomethyl side chain provides opportunities for further functionalization and interaction with biological targets.

The structure of 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol is characterized by its high degree of chirality, which is critical for its potential use in drug development. The presence of the secondary amine functionality allows for the formation of hydrogen bonds and coordination complexes with metal ions, making it a suitable candidate for applications in catalysis and material science. Additionally, the bulky methyl groups at the 2-position of the oxolane ring enhance solubility in organic solvents, facilitating its use in synthetic chemistry and biochemical assays.

In recent years, 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol has been explored for its potential role in drug discovery and development. Its ability to mimic natural biomolecules and interact with enzymes and receptors has made it a focal point in medicinal chemistry research. Studies have demonstrated its utility as a building block for peptidomimetics, where it can replace amino acid residues to enhance bioavailability and metabolic stability. Furthermore, the aminomethyl group can be readily modified to introduce diverse pharmacophores, enabling the design of novel therapeutic agents.

One of the most exciting applications of 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol is in the development of enzyme inhibitors. The oxolane ring's rigid structure can serve as a scaffold to mimic transition states or substrate binding pockets of target enzymes. For instance, research has shown that derivatives of this compound can inhibit proteases by forming stable complexes with their active sites. This has implications for treating diseases such as cancer and inflammation, where protease activity plays a crucial role.

The pharmaceutical industry has also been interested in 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol for its potential as a prodrug or drug carrier. The oxolane ring can be designed to undergo specific chemical reactions under physiological conditions, releasing active pharmaceutical ingredients (APIs) at targeted sites within the body. This approach could improve drug delivery systems by enhancing bioavailability and reducing side effects. Additionally, the compound's ability to form inclusion complexes with other molecules makes it useful for encapsulating poorly soluble drugs.

Recent advances in computational chemistry have further highlighted the significance of 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol in drug design. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, providing flexibility in drug design strategies. These insights have led to the development of novel derivatives with improved binding affinities and selectivity. For example, computational screening has identified analogs of 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol that exhibit potent activity against bacterial enzymes resistant to existing antibiotics.

The agrochemical sector has also explored CAS No. 1882272-37-8 for its potential as a precursor in synthesizing plant growth regulators and pesticides. The oxolane ring's stability under environmental conditions makes it an ideal candidate for developing compounds that can protect crops without harming ecosystems. Research has shown that derivatives of this molecule can enhance plant resistance to pathogens while promoting healthy growth cycles.

In conclusion, 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol (CAS No. 1882272-37-8) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for drug development, enzyme inhibition, prodrug formulations, and agrochemical applications. As research continues to uncover new ways to utilize this compound, 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol is poised to play an increasingly important role in advancing scientific understanding and therapeutic innovation.